Cas no 1804053-13-1 (3-Formyl-5-mercaptophenylpropanal)

• Product Name: 3-Formyl-5-mercaptophenylpropanal
• CAS No: 1804053-13-1
• MF: C₁₀H₁₀O₂S
• MW: 194.250201702118
• CID: 4961513
• Update Time: 2025-05-23

3-Formyl-5-mercaptophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-Formyl-5-mercaptophenylpropanal

• Inchi： 1S/C10H10O2S/c1-7(5-11)9-2-8(6-12)3-10(13)4-9/h2-7,13H,1H3
• InChI Key： QLSAVEXPRAIMOS-UHFFFAOYSA-N
• SMILES： SC1C=C(C=O)C=C(C=1)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• XLogP3: 1.5
• Topological Polar Surface Area: 35.1

Additional information on 3-Formyl-5-mercaptophenylpropanal

3-Formyl-5-Mercaptophenylpropanal: A Comprehensive Overview

3-Formyl-5-Mercaptophenylpropanal, also known by its CAS Registry Number 1804053-13-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug design, material synthesis, and catalysis. Recent advancements in synthetic methodologies and computational modeling have further illuminated its properties and functionalities.

The molecular structure of 3-Formyl-5-Mercaptophenylpropanal comprises a phenyl ring substituted with both a formyl group and a mercapto group. The formyl group (-CHO) introduces electron-withdrawing characteristics, while the mercapto group (-SH) imparts nucleophilic and coordinating properties. This combination renders the compound versatile in various chemical reactions, including nucleophilic additions, cross-couplings, and coordination chemistry. Recent studies have demonstrated its utility as a precursor in the synthesis of bioactive molecules and advanced materials.

Recent research has focused on the synthesis of 3-Formyl-5-Mercaptophenylpropanal through innovative routes, leveraging green chemistry principles. For instance, one study reported the use of microwave-assisted synthesis to achieve high yields under mild conditions. This approach not only enhances efficiency but also reduces environmental impact, aligning with current trends toward sustainable chemical processes.

In terms of applications, 3-Formyl-5-Mercaptophenylpropanal has shown promise in the development of novel pharmaceutical agents. Its ability to act as a chelating agent makes it a valuable component in metalloenzyme inhibitors and metal-based drugs. Additionally, its role in click chemistry has been explored, where it serves as a building block for constructing complex molecular architectures with tailored functionalities.

The pharmacological properties of 3-Formyl-5-Mercaptophenylpropanal have been investigated in recent studies, revealing potential anti-inflammatory and antioxidant activities. These findings underscore its potential as a lead compound in drug discovery programs targeting chronic diseases such as neurodegenerative disorders and cardiovascular diseases.

From a materials science perspective, the compound's ability to form stable metal complexes has led to its use in catalysis and sensing applications. For example, researchers have employed it as a ligand in palladium-catalyzed cross-coupling reactions, demonstrating high catalytic activity and selectivity. Furthermore, its coordination properties make it a candidate for designing sensors capable of detecting heavy metal ions in environmental samples.

In conclusion, 3-Formyl-5-Mercaptophenylpropanal (CAS No. 1804053-13-1) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable tool for future research and development efforts.